Cas no 924840-26-6 (1-(3-methoxyphenyl)-5-methyl-N-2-(thiophen-2-yl)ethyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3-methoxyphenyl)-5-methyl-N-2-(thiophen-2-yl)ethyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 924840-26-6
• MF: C₁₇H₁₈N₄O₂S
• MW: 342.415421962738
• CID: 4524378
• PubChem ID: 16649259
• Update Time: 2025-09-24

1-(3-methoxyphenyl)-5-methyl-N-2-(thiophen-2-yl)ethyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-5-methyl-N-(2-thiophen-2-ylethyl)triazole-4-carboxamide
• AKOS002308942
• 1-(3-methoxyphenyl)-5-methyl-N-[2-(thiophen-2-yl)ethyl]-1H-1,2,3-triazole-4-carboxamide
• 924840-26-6
• F3273-0010
• 1-(3-methoxyphenyl)-5-methyl-N-(2-(thiophen-2-yl)ethyl)-1H-1,2,3-triazole-4-carboxamide
• VU0608336-1
• STK867717
• 1-(3-methoxyphenyl)-5-methyl-N-2-(thiophen-2-yl)ethyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H18N4O2S/c1-12-16(17(22)18-9-8-15-7-4-10-24-15)19-20-21(12)13-5-3-6-14(11-13)23-2/h3-7,10-11H,8-9H2,1-2H3,(H,18,22)
• InChI Key： OSJPZVXRYSDQDL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2)C(C)=C(C(NCCC2SC=CC=2)=O)N=N1

Computed Properties

• Exact Mass: 342.11504700Da
• Monoisotopic Mass: 342.11504700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 97.3Ų

Additional information on 1-(3-methoxyphenyl)-5-methyl-N-2-(thiophen-2-yl)ethyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(3-methoxyphenyl)-5-methyl-N-2-(thiophen-2-yl)ethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 924840-26-6)

The compound 1-(3-methoxyphenyl)-5-methyl-N-2-(thiophen-2-yl)ethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 924840-26-6) is a triazole-based derivative that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structural features, including a methoxyphenyl group and a thiophene moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive molecule, given its ability to interact with biological targets such as enzymes and receptors.

In recent years, the demand for triazole derivatives has surged due to their versatility in drug discovery. The 1,2,3-triazole core is known for its stability and ability to form hydrogen bonds, which are critical for binding to biological targets. The presence of a carboxamide group in this compound further enhances its potential as a pharmacophore, making it a subject of interest for designing new therapeutic agents. Users searching for "triazole carboxamide derivatives" or "thiophene-containing compounds" will find this molecule particularly relevant.

The synthesis of 1-(3-methoxyphenyl)-5-methyl-N-2-(thiophen-2-yl)ethyl-1H-1,2,3-triazole-4-carboxamide involves multi-step organic reactions, including click chemistry for the triazole ring formation. This method is highly efficient and aligns with the growing trend of green chemistry, which emphasizes sustainable and environmentally friendly synthetic approaches. The compound's CAS No. 924840-26-6 serves as a unique identifier, ensuring accurate referencing in scientific literature and databases.

One of the most frequently asked questions in online forums and search engines is, "What are the applications of triazole derivatives in medicine?" This compound, with its methoxyphenyl and thiophene substituents, has shown potential in areas such as anti-inflammatory and antimicrobial research. Its ability to modulate cellular pathways makes it a valuable tool for studying signal transduction and enzyme inhibition. These properties are particularly relevant in the context of drug resistance, a pressing global health concern.

Another hot topic in the scientific community is the role of heterocyclic compounds in cancer research. While 1-(3-methoxyphenyl)-5-methyl-N-2-(thiophen-2-yl)ethyl-1H-1,2,3-triazole-4-carboxamide is not yet widely studied in this field, its structural analogs have demonstrated anticancer activity in preclinical models. Researchers are exploring its potential to inhibit kinase enzymes, which are often overactive in cancer cells. This aligns with the increasing interest in "targeted therapy" and "small molecule inhibitors" among users searching for innovative cancer treatments.

From a pharmacokinetic perspective, the compound's lipophilicity and molecular weight suggest moderate bioavailability, a key consideration in drug development. Its thiophene ring may contribute to improved metabolic stability, a feature highly sought after in modern drug design. These attributes make it a compelling subject for studies on ADME (Absorption, Distribution, Metabolism, and Excretion), a topic frequently searched by pharmaceutical professionals.

In summary, 1-(3-methoxyphenyl)-5-methyl-N-2-(thiophen-2-yl)ethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 924840-26-6) represents a fascinating area of research at the intersection of medicinal chemistry and pharmacology. Its structural complexity and potential bioactivity make it a valuable compound for addressing contemporary challenges in healthcare, such as drug resistance and targeted therapy. As interest in heterocyclic compounds continues to grow, this molecule is poised to play a significant role in future scientific breakthroughs.